Cas no 158754-21-3 (Docosa-4,7,10,13,16,19-hexaenoyl chloride)

• Product Name: Docosa-4,7,10,13,16,19-hexaenoyl chloride
• CAS No: 158754-21-3
• MF: C₂₂H₃₁ClO
• MW: 346.933945894241
• CID: 2779915
• PubChem ID: 57304560
• Update Time: 2025-06-09

Docosa-4,7,10,13,16,19-hexaenoyl chloride Chemical and Physical Properties

Names and Identifiers

• DTXSID40720795
• 158754-21-3
• DOCOSA-4,7,10,13,16,19-HEXAENOYL CHLORIDE
• Docosa-4,7,10,13,16,19-hexaenoyl chloride

• Inchi： 1S/C22H31ClO/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22(23)24/h3-4,6-7,9-10,12-13,15-16,18-19H,2,5,8,11,14,17,20-21H2,1H3
• InChI Key： QUABXVPAILNJRV-UHFFFAOYSA-N
• SMILES： ClC(CCC=CCC=CCC=CCC=CCC=CCC=CCC)=O

Computed Properties

• Exact Mass: 346.2063433g/mol
• Monoisotopic Mass: 346.2063433g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 24
• Rotatable Bond Count: 14
• Complexity: 464
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 6
• XLogP3: 7.2
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Acyl halides Acyl chlorides

Additional information on Docosa-4,7,10,13,16,19-hexaenoyl chloride

Comprehensive Overview of Docosa-4,7,10,13,16,19-hexaenoyl chloride (CAS No. 158754-21-3)

Docosa-4,7,10,13,16,19-hexaenoyl chloride (CAS No. 158754-21-3) is a highly specialized fatty acid derivative that has garnered significant attention in the fields of biochemistry, pharmaceuticals, and nutritional science. This compound, often abbreviated as DHA-Cl, is a chloride ester of docosahexaenoic acid (DHA), a crucial omega-3 fatty acid known for its role in brain health, cardiovascular function, and anti-inflammatory properties. The unique structure of Docosa-4,7,10,13,16,19-hexaenoyl chloride makes it a valuable intermediate in synthetic chemistry, particularly for the modification of lipids and the development of bioactive molecules.

In recent years, the demand for omega-3 derivatives has surged due to growing consumer awareness of their health benefits. Docosa-4,7,10,13,16,19-hexaenoyl chloride is frequently discussed in the context of nutraceutical formulations and drug delivery systems, where its ability to enhance bioavailability and stability of active ingredients is highly prized. Researchers are also exploring its potential in personalized medicine, particularly for conditions like neurodegenerative diseases and metabolic disorders, where DHA supplementation has shown promise.

The synthesis and application of Docosa-4,7,10,13,16,19-hexaenoyl chloride are subjects of ongoing scientific inquiry. Its chemical reactivity allows for efficient conjugation with amines, alcohols, and other functional groups, making it a versatile building block in organic synthesis. This property is particularly relevant in the development of lipid-based nanoparticles, which are increasingly used in targeted therapy and diagnostic imaging. The compound's role in green chemistry initiatives is also noteworthy, as it aligns with the global push for sustainable and eco-friendly chemical processes.

From an industrial perspective, Docosa-4,7,10,13,16,19-hexaenoyl chloride is produced under stringent quality controls to ensure high purity and consistency. Manufacturers often highlight its low toxicity profile and compatibility with Good Manufacturing Practices (GMP), which are critical for pharmaceutical and food-grade applications. The compound's stability under controlled conditions further enhances its appeal for large-scale production, meeting the needs of sectors ranging from dietary supplements to cosmeceuticals.

In the realm of consumer health, questions about the efficacy and safety of omega-3 derivatives are common. Docosa-4,7,10,13,16,19-hexaenoyl chloride is often compared to other DHA esters in terms of absorption rates and metabolic outcomes. Studies suggest that its chloride form may offer advantages in certain formulations, such as softgel capsules or emulsions, where rapid hydrolysis and release of DHA are desired. These insights are particularly valuable for formulators aiming to optimize product performance and consumer satisfaction.

The future of Docosa-4,7,10,13,16,19-hexaenoyl chloride lies in its adaptability to emerging technologies. With advancements in biocatalysis and enzymatic synthesis, researchers are exploring more efficient pathways to produce this compound. Additionally, its integration into smart materials and biodegradable polymers opens new avenues for innovation in materials science. As the scientific community continues to uncover its potential, Docosa-4,7,10,13,16,19-hexaenoyl chloride is poised to remain a key player in the intersection of chemistry and health sciences.